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Compound of Interest

Compound Name:
Tert-butyl 4-(1-

aminoethyl)benzoate

Cat. No.: B2893418 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive searches for the chemical properties, experimental protocols, and

spectral data of tert-butyl 4-(1-aminoethyl)benzoate did not yield any specific results. This

compound appears to be poorly documented in publicly available scientific literature and

chemical databases.

However, significant data is available for two closely related structural isomers: tert-butyl 4-

aminobenzoate and tert-butyl 4-(aminomethyl)benzoate. This guide provides a comprehensive

overview of the chemical properties and relevant experimental data for these two compounds,

which may serve as a valuable reference for researchers interested in this class of molecules.

Tert-butyl 4-aminobenzoate
Tert-butyl 4-aminobenzoate is an aromatic compound featuring a tert-butyl ester and an amino

group attached to a benzene ring. It is commonly used in organic synthesis, particularly as an

intermediate in the preparation of pharmaceuticals and other fine chemicals.[1]

Chemical Properties
A summary of the key chemical and physical properties of tert-butyl 4-aminobenzoate is

presented in the table below.
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Property Value Source

CAS Number 18144-47-3 [2][3]

Molecular Formula C₁₁H₁₅NO₂ [1][2]

Molecular Weight 193.24 g/mol [2]

Melting Point 108-110 °C [4]

Boiling Point
322.4 °C at 760 mmHg

(Predicted)
[4][5]

Density 1.078 g/cm³ (Predicted) [4][5]

Appearance
White to off-white solid or

crystalline powder
[1]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.[1]

InChIKey
KYORUZMJUKHKFS-

UHFFFAOYSA-N

SMILES CC(C)(C)OC(=O)c1ccc(N)cc1

Spectral Data
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Spectrum Type Data Source

¹H NMR (400 MHz, CDCl₃)

δ 7.79 (d, J=8.6 Hz, 2H), 6.61

(d, J=8.6 Hz, 2H), 4.00 (br s,

2H, NH₂), 1.56 (s, 9H,

C(CH₃)₃)

[6]

¹³C NMR (100 MHz, CDCl₃)

δ 165.9 (C=O), 150.4 (ArC),

131.3 (ArCH), 121.7 (ArC),

113.7 (ArCH), 80.0 (C(CH₃)₃),

28.3 (C(CH₃)₃)

[6]

IR (neat) νₘₐₓ

3415, 3345, 3235, 2972, 1682,

1598, 1367, 1287, 1154, 1115

cm⁻¹

[6]

HRMS (m/z)

[M+H]⁺ Calculated for

C₁₁H₁₆NO₂: 194.1176, Found:

194.1179

[6]

Experimental Protocols
Synthesis of tert-Butyl 4-aminobenzoate[5][6]

This protocol describes the synthesis of tert-butyl 4-aminobenzoate from tert-butyl 4-

nitrobenzoate via catalytic hydrogenation.

Materials:

tert-Butyl 4-nitrobenzoate (4.75 g, 21.279 mmol)

Methanol (MeOH, 200 ml)

10% Palladium on carbon (Pd/C, 475 mg)

Nitrogen (N₂) gas

Hydrogen (H₂) gas
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Celite

Procedure:

Dissolve tert-butyl 4-nitrobenzoate in methanol in a suitable reaction flask.

Carefully add the Pd/C catalyst to the solution.

Evacuate the flask and purge with nitrogen gas.

Re-evacuate the flask and purge with hydrogen gas.

Stir the reaction mixture under a hydrogen atmosphere for 5 hours, or until the reaction is

complete (monitored by TLC).

Filter the mixture through a pad of Celite to remove the catalyst.

Evaporate the solvent from the filtrate under reduced pressure to yield the product as a

white solid.

tert-Butyl 4-nitrobenzoate H₂, Pd/C
Methanol tert-Butyl 4-aminobenzoate

Hydrogenation

tert-Butyl 4-(azidomethyl)benzoate
 or 

tert-Butyl 4-(cyanomethyl)benzoate

H₂

Pd/C, Methanol tert-Butyl 4-(aminomethyl)benzoate
Reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Tert-
butyl Benzoate Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2893418#tert-butyl-4-1-aminoethyl-benzoate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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